1-(3-Methoxy-4-(2-oxopiperidin-1-yl)phenyl)-3-phenylurea 1-(3-Methoxy-4-(2-oxopiperidin-1-yl)phenyl)-3-phenylurea
Brand Name: Vulcanchem
CAS No.: 923082-67-1
VCID: VC4376279
InChI: InChI=1S/C19H21N3O3/c1-25-17-13-15(21-19(24)20-14-7-3-2-4-8-14)10-11-16(17)22-12-6-5-9-18(22)23/h2-4,7-8,10-11,13H,5-6,9,12H2,1H3,(H2,20,21,24)
SMILES: COC1=C(C=CC(=C1)NC(=O)NC2=CC=CC=C2)N3CCCCC3=O
Molecular Formula: C19H21N3O3
Molecular Weight: 339.395

1-(3-Methoxy-4-(2-oxopiperidin-1-yl)phenyl)-3-phenylurea

CAS No.: 923082-67-1

Cat. No.: VC4376279

Molecular Formula: C19H21N3O3

Molecular Weight: 339.395

* For research use only. Not for human or veterinary use.

1-(3-Methoxy-4-(2-oxopiperidin-1-yl)phenyl)-3-phenylurea - 923082-67-1

Specification

CAS No. 923082-67-1
Molecular Formula C19H21N3O3
Molecular Weight 339.395
IUPAC Name 1-[3-methoxy-4-(2-oxopiperidin-1-yl)phenyl]-3-phenylurea
Standard InChI InChI=1S/C19H21N3O3/c1-25-17-13-15(21-19(24)20-14-7-3-2-4-8-14)10-11-16(17)22-12-6-5-9-18(22)23/h2-4,7-8,10-11,13H,5-6,9,12H2,1H3,(H2,20,21,24)
Standard InChI Key QLOZAWAQEOTGMW-UHFFFAOYSA-N
SMILES COC1=C(C=CC(=C1)NC(=O)NC2=CC=CC=C2)N3CCCCC3=O

Introduction

The compound 1-(3-Methoxy-4-(2-oxopiperidin-1-yl)phenyl)-3-phenylurea is a complex organic molecule that has garnered interest in various fields of research, particularly in pharmaceutical chemistry. Despite the lack of specific information on this compound in the provided search results, we can deduce its structure and potential applications based on similar compounds and general principles of organic chemistry.

Synthesis and Preparation

The synthesis of such a compound typically involves multiple steps, including the formation of the urea linkage and the incorporation of the piperidin-1-yl group. Common methods might involve the reaction of an isocyanate with an amine, followed by further modification to introduce the piperidine ring.

Synthesis Steps

  • Starting Materials: The synthesis could begin with a phenylamine derivative and an isocyanate.

  • Urea Formation: Reaction of the amine with the isocyanate to form the urea linkage.

  • Introduction of Piperidine Ring: This might involve a nucleophilic substitution or a reductive amination step.

Potential Applications

Compounds with similar structures are often explored for their biological activities, including potential roles in drug development.

Biological Activity

  • Pharmacological Effects: Urea-based compounds can exhibit a range of biological activities, including anti-inflammatory, antimicrobial, or anticancer effects.

  • Targeted Therapies: The presence of specific functional groups could allow for targeted interactions with biological molecules, such as enzymes or receptors.

Spectroscopic Data

  • NMR Spectroscopy: Useful for confirming the structure through proton and carbon NMR.

  • Mass Spectrometry: Provides molecular weight confirmation.

Research Findings and Future Directions

While specific research findings on 1-(3-Methoxy-4-(2-oxopiperidin-1-yl)phenyl)-3-phenylurea are not available, related compounds have shown promise in various therapeutic areas. Future research could focus on optimizing synthesis routes, evaluating biological activity, and exploring potential applications in medicine.

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